Cas no 584-59-8 (4-diethylamino-2-ethoxy-benzenediazonium; tetrafluoroboron)

4-diethylamino-2-ethoxy-benzenediazonium; tetrafluoroboron structure
584-59-8 structure
Product Name:4-diethylamino-2-ethoxy-benzenediazonium; tetrafluoroboron
CAS No:584-59-8
MF:C12H18BF4N3O
MW:307.095436573029
CID:373456
PubChem ID:68507
Update Time:2025-04-19

4-diethylamino-2-ethoxy-benzenediazonium; tetrafluoroboron Chemical and Physical Properties

Names and Identifiers

    • 4-(Diethylamino)-2-ethoxybenzenediazonium tetrafluoroborate
    • 4-diethylamino-2-ethoxy-benzenediazonium
    • 4-Diethylamino-2-ethoxybenzenediazonium tetrafluoroborate
    • Benzenediazonium, 4-(diethylamino)-2-ethoxy-, tetrafluoroborate(1-)
    • Benzenediazonium, 4-(diethylamino)-2-ethoxy-, tetrafluoroborate(1-) (1:1)
    • tetrafluoroboron
    • NS00033931
    • SCHEMBL10937632
    • p-Diazo-N,N-diethyl-m-phenetidine fluoroborate
    • EINECS 209-540-3
    • K6VT9V44MC
    • 4-(diethylamino)-2-ethoxybenzenediazonium;tetrafluoroborate
    • DTXSID8060404
    • 584-59-8
    • 4-diethylamino-2-ethoxy-benzenediazonium; tetrafluoroboron
    • Inchi: 1S/C12H18N3O.BF4/c1-4-15(5-2)10-7-8-11(14-13)12(9-10)16-6-3;2-1(3,4)5/h7-9H,4-6H2,1-3H3;/q+1;-1
    • InChI Key: ZDYXCTXUWJOXLL-UHFFFAOYSA-N
    • SMILES: F[B-](F)(F)F.O(CC)C1=C(C=CC(=C1)N(CC)CC)[N+]#N

Computed Properties

  • Exact Mass: 306.15164
  • Monoisotopic Mass: 307.148
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 263
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Topological Polar Surface Area: 40.6

Experimental Properties

  • PSA: 40.62
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